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Compound of Interest

Compound Name:
3-(2-Naphthyl)-L-alanine

Hydrochloride

Cat. No.: B568363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2-Naphthyl)-L-alanine hydrochloride is a synthetic, non-proteinogenic amino acid analog

that has garnered significant interest in the fields of medicinal chemistry and drug development.

Its unique structural feature, a bulky naphthyl group attached to the alanine backbone, imparts

distinct properties when incorporated into peptides. This guide provides a comprehensive

overview of the chemical properties, synthesis, analysis, and biological significance of 3-(2-
Naphthyl)-L-alanine hydrochloride, with a focus on its application in designing peptides that

modulate key signaling pathways.

Chemical and Physical Properties
3-(2-Naphthyl)-L-alanine hydrochloride is a white to off-white crystalline powder. The

hydrochloride salt enhances its solubility in aqueous solutions compared to the free amino acid.
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Property Value References

Chemical Formula C₁₃H₁₄ClNO₂ [1]

Molecular Weight 251.71 g/mol [1]

CAS Number 122745-12-4 [2]

Melting Point 244 °C (decomposes)

Solubility Soluble in 1 mol/L NaOH. [3]

Appearance White or whitish powder [3]

Optical Rotation
[α]D²⁰ = -11 ± 1.5° (c=1 in 0.3N

HCl)
[3]

Alternative Forms:

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

3-(2-Naphthyl)-L-

alanine
58438-03-2 C₁₃H₁₃NO₂ 215.25

Fmoc-3-(2-Naphthyl)-

L-alanine
112883-43-9 C₂₈H₂₃NO₄ 437.49

Boc-3-(2-Naphthyl)-L-

alanine
58438-04-3 C₁₈H₂₁NO₄ 315.36

Synthesis and Purification
Synthesis Protocol: Asymmetric Synthesis
A common approach for the synthesis of L-α-amino acids is the asymmetric alkylation of a

chiral glycine enolate equivalent. While a specific protocol for 3-(2-Naphthyl)-L-alanine
hydrochloride is not readily available in public literature, a general procedure can be adapted

from established methods for similar non-natural amino acids. One such method involves the

use of a chiral auxiliary, such as a Schiff base derived from (S)-o-[N-(N-

benzylprolyl)amino]benzophenone and alanine.
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General Workflow for Asymmetric Synthesis:

Chiral Glycine Enolate Equivalent

Asymmetric Alkylation

2-(Bromomethyl)naphthalene

Hydrolysis and Deprotection HCl Salt Formation 3-(2-Naphthyl)-L-alanine Hydrochloride

Click to download full resolution via product page

Asymmetric Synthesis Workflow

Formation of the Chiral Synthon: A chiral glycine derivative is deprotonated with a strong

base (e.g., LDA) at low temperature to form a chiral enolate.

Alkylation: The enolate is then reacted with 2-(bromomethyl)naphthalene. The steric

hindrance provided by the chiral auxiliary directs the alkylation to occur stereoselectively,

favoring the formation of the L-isomer.

Hydrolysis and Deprotection: The resulting product is hydrolyzed under acidic conditions to

cleave the chiral auxiliary and deprotect the amino and carboxyl groups.

Hydrochloride Salt Formation: The free amino acid is then treated with hydrochloric acid in

an appropriate solvent (e.g., diethyl ether, ethanol) to precipitate the hydrochloride salt.

Purification Protocol: Recrystallization
Recrystallization is a standard method for purifying solid organic compounds. The choice of

solvent is critical and is determined by the solubility of the compound at different temperatures.

General Recrystallization Workflow:
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Crude Product Dissolve in Minimum Hot Solvent Slow Cooling Crystallization Filtration Wash with Cold Solvent Drying Pure Crystals

Cell Membrane

Intracellular Signaling
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(contains 3-(2-Naphthyl)-L-alanine)

GnRH Receptor (GPCR)

Blocks

Gq/11

No Activation

Phospholipase C (PLC)

IP3 and DAG Production
(Inhibited)

Ca²⁺ Release & PKC Activation
(Inhibited)

LH and FSH Release
(Inhibited)
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Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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